Cas no 71590-87-9 (5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid)
71590-87-9 structure
Product Name:5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid
CAS No:71590-87-9
MF:C12H10O5
MW:234.204803943634
CID:1751024
PubChem ID:51357
Update Time:2025-04-21
5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid
- 5-acetyloxy-2-methyl-1-benzofuran-4-carboxylic acid
- 71590-87-9
- DTXSID80221817
- 4-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-2-METHYL-, ACETATE
- 5-Hydroxy-2-methyl-4-benzofurancarboxylic acid acetate
- BRN 1382584
-
- Inchi: 1S/C12H10O5/c1-6-5-8-9(16-6)3-4-10(17-7(2)13)11(8)12(14)15/h3-5H,1-2H3,(H,14,15)
- InChI Key: KXWIBFIOZCRTBZ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2C(C(=O)O)=C(C=CC1=2)OC(C)=O
Computed Properties
- Exact Mass: 234.0528
- Monoisotopic Mass: 234.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 402.9°C at 760 mmHg
- Flash Point: 197.5°C
- Refractive Index: 1.604
- PSA: 76.74
5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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